Cas no 650606-24-9 (2-Propenenitrile, 3-[3,4-bis(octyloxy)phenyl]-2-(ethoxymethyl)-, (2E)-)

• Product Name: 2-Propenenitrile, 3-[3,4-bis(octyloxy)phenyl]-2-(ethoxymethyl)-, (2E)-
• CAS No: 650606-24-9
• MF: C₂₈H₄₅NO₃
• MW: 443.661808729172
• CID: 408781
• PubChem ID: 71377418
• Update Time: 2025-04-19

2-Propenenitrile, 3-[3,4-bis(octyloxy)phenyl]-2-(ethoxymethyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[3,4-bis(octyloxy)phenyl]-2-(ethoxymethyl)-, (2E)-
• 3-(3,4-dioctoxyphenyl)-2-(ethoxymethyl)prop-2-enenitrile
• 650606-24-9
• 3-[3,4-Bis(octyloxy)phenyl]-2-(ethoxymethyl)prop-2-enenitrile
• DTXSID10800058

• Inchi： 1S/C28H45NO3/c1-4-7-9-11-13-15-19-31-27-18-17-25(21-26(23-29)24-30-6-3)22-28(27)32-20-16-14-12-10-8-5-2/h17-18,21-22H,4-16,19-20,24H2,1-3H3
• InChI Key： UNJRPGPXDNOTOU-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C#N)COCC)C=CC=1OCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 443.34015
• Monoisotopic Mass: 443.33994430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 20
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 8.9
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.48